Cas no 6040-08-0 (beta-Agarofuran)

beta-Agarofuran structure
beta-Agarofuran structure
Product name:beta-Agarofuran
CAS No:6040-08-0
MF:C15H24O
MW:220.350464820862
CID:2011301
PubChem ID:6431303

beta-Agarofuran Chemical and Physical Properties

Names and Identifiers

    • beta-Agarofuran
    • (3R,9aS)-3,4,5,5a,6,7,8,9-Octahydro-2,2,5aβ-trimethyl-9-methylene-2H-3,9a-methano-1-benzoxepin
    • 6121
    • [3R-(3alpha,5aalpha,9aalpha)]-Octahydro-2,2,5a-trimethyl-9-methylene-2H-3,9a-methano-1-benzoxepin
    • (1S,6S,9R)-6,10,10-trimethyl-2-methylidene-11-oxatricyclo[7.2.1.01,6]dodecane
    • 6040-08-0
    • .beta.-Agarofuran
    • (1S,6S,9R)-6,10,10-trimethyl-2-methylidene-11-oxatricyclo(7.2.1.01,6)dodecane
    • Inchi: InChI=1S/C15H24O/c1-11-6-5-8-14(4)9-7-12-10-15(11,14)16-13(12,2)3/h12H,1,5-10H2,2-4H3
    • InChI Key: XWTXUKLVEPDOQT-UHFFFAOYSA-N
    • SMILES: CC1(C)OC23CC1CCC2(C)CCCC3=C

Computed Properties

  • Exact Mass: 206.167065321Da
  • Monoisotopic Mass: 206.167065321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.213
  • Topological Polar Surface Area: 9.2Ų

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